Cas no 1555336-67-8 (5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid)

• Product Name: 5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid
• CAS No: 1555336-67-8
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 4609632
• Update Time: 2025-06-28

5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(methylsulfonyl)-1H-indole-3-carboxylic acid
• 5-Methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid
• 5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid

• Inchi： 1S/C11H11NO4S/c1-12-6-9(11(13)14)8-5-7(17(2,15)16)3-4-10(8)12/h3-6H,1-2H3,(H,13,14)
• InChI Key： WFNJBFORSMOQEH-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(S(C)(=O)=O)C=C2)C(C(O)=O)=C1

Additional information on 5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid

Introduction to 5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid (CAS No. 1555336-67-8)

5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid, identified by the chemical compound code CAS No. 1555336-67-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of indole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of 5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid incorporates a methanesulfonyl group at the 5-position of the indole core, alongside a methyl substituent at the 1-position and a carboxylic acid functionality at the 3-position. Such a configuration imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The indole scaffold is well-documented for its role in various biological processes, including neurotransmission, immune responses, and cancer cell proliferation. The introduction of the methanesulfonyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the presence of a carboxylic acid moiety allows for further derivatization, enabling chemists to explore a wide range of functional groups that could modulate biological activity. These features make 5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid a versatile building block for medicinal chemists.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. For instance, studies have highlighted the anti-inflammatory, antimicrobial, and anticancer properties of various indole-based compounds. The specific arrangement of substituents in 5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid may contribute to its unique pharmacological profile. Preliminary research suggests that this compound could interact with specific enzymes or receptors involved in disease pathways, warranting further investigation.

The synthesis of 5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies often include nucleophilic substitution reactions, cyclization processes, and functional group interconversions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to construct the indole core efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent pharmacological studies.

One of the most compelling aspects of 5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid is its potential as a scaffold for drug discovery. By modifying its structure or incorporating it into larger molecular frameworks, researchers can explore novel therapeutic entities with enhanced efficacy and reduced side effects. For example, derivatives of this compound may exhibit improved solubility or bioavailability compared to parent indole molecules. Such modifications are often guided by computational modeling and high-throughput screening techniques, which help predict biological activity before experimental validation.

The pharmaceutical industry has increasingly relied on innovative intermediates like 5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid to accelerate drug development pipelines. Collaborative efforts between academic institutions and pharmaceutical companies have led to several promising candidates entering clinical trials based on indole derivatives. These collaborations leverage expertise in synthetic chemistry, pharmacology, and molecular biology to translate laboratory findings into tangible therapeutic benefits for patients.

From a regulatory perspective, compounds such as 5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid must undergo rigorous testing to ensure safety and efficacy before they can be approved for medical use. This involves preclinical studies in cell cultures and animal models followed by human clinical trials. The data generated during these studies provide critical insights into the compound’s mechanism of action, dosage requirements, and potential adverse effects.

Future research directions may focus on exploring the role of 5-methanesulfonyl groups in modulating drug-receptor interactions or enhancing metabolic stability. Additionally, advances in green chemistry principles could lead to more sustainable synthetic methods for producing this compound at scale. Such developments would not only improve accessibility but also reduce environmental impact associated with pharmaceutical manufacturing.

In conclusion,5-methanesulfonyl-1-methyl-1H-indole-3-carboxylic acid (CAS No. 1555336-67-8) represents an intriguing molecule with significant potential in medicinal chemistry and drug development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for indole derivatives,this compound will likely remain at the forefront of pharmaceutical innovation.